Cas no 66-84-2 (Glucosamine hydrochloride)

• Product Name: Glucosamine hydrochloride
• CAS No: 66-84-2
• MF: C₆H₁₄ClNO₅
• MW: 215.632061481476
• MDL: MFCD00135831
• CID: 33848
• PubChem ID: 24895187
• Update Time: 2025-08-01

Glucosamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Glucosamine hydrochloride
• 2-AMINO-2-DEOXY-D-GLUCOPYRANOSE HYDROCHLORIDE
• 2-AMINO-2-DEOXY-D-GLUCOSE HCL
• 2-AMINO-2-DEOXY-D-GLUCOSE HYDROCHLORIDE
• 2-AMINO-D-GLUCOSE HYDROCHLORIDE
• 2-DESOXY-2-AMINO-D-GLUCOSE HYDROCHLORIDE
• CHITOSAMINE
• CHITOSAMINE HCL
• CHITOSAMINE HYDROCHLORIDE
• D-GLCN HCL
• D-(+)-GLUCOSAMINE HCL
• D-GLUCOSAMINE HCL
• D(+)-GLUCOSAMINE HYDROCHLORIDE
• GLUCOSAMINE HCL
• GLUCOSAMINE HCL, D-(+)-
• GLUCOSAMINE HYDROCHLORIDE
• 2-Amido-2-deoxy-D-glucosaminehydrochloride
• 2-amino-2-deoxy-d-glucoshydrochloride
• cosamin
• D-Glucose,2-amino-2-deoxy-,hydrochloride
• D-(+)-Glucosamine Hydrochloride
• (2R,3R,4S,5R)-2-Amino-3,4,5,6-tetrahydroxyhexanal hydrochloride
• D(+)-Glucosamin-hydrochlorid
• Glucopyranose, 2-amino-2-deoxy-, hydrochloride, D-
• GLUCOSAMINE HCL, D-(+)-(P) PrintBack
• refine D-Glucosamine hydrochloride
• 2-amino-D-2-deoxy-glucose, hydrochloride
• 2-Glucosamine
• D-glucoasamine hydrochloride
• D-GlucosaMine HC1
• glucosamine-hydrochloride
• (3R,4R,5S,6R)-3-amino-6-(hydroxymethyl)oxane-2,4,5-triol hydrochloride
• DSSTox_CID_17236
• DSSTox_RID_79312
• DSSTox_GSID_37236
• SMR000718786
• GlcN.HCl
• glucosamine HCl salt
• Glucosamine-HCl salt
• PubChem18037
• D-Aminoglucose hydrochloride
• MLS001335940
• MLS001335939
• MLS001332571
• MLS002695991
• 2-Amino-2-deoxy-glucose HCl
• d-glucosamine hydroch
• Glucosamine for system suitability
• Glucosamine hydrochloride

• MDL： MFCD00135831
• Inchi： 1S/C6H13NO5.ClH/c7-3(1-8)5(11)6(12)4(10)2-9;/h1,3-6,9-12H,2,7H2;1H/t3-,4+,5+,6+;/m0./s1
• InChI Key： CBOJBBMQJBVCMW-BTVCFUMJSA-N
• SMILES： [C@@H](O)([C@@H](N)C=O)[C@H](O)[C@H](O)CO.Cl
• BRN： 4157370

Computed Properties

• Exact Mass: 215.05612
• Monoisotopic Mass: 179.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 116
• Molecular Weight: 215.63

Experimental Properties

• Color/Form: White crystals
• Density: 1.1500
• Melting Point: 190-194 °C (dec.) (lit.)
• Boiling Point: 449.9 oC at 760 mmHg
• Flash Point: 225.9 oC
• Refractive Index: 72 ° (C=1, H2O)
• Solubility: H2O: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• PSA: 124.01
• LogP: -1.91010
• Merck: 14,4458
• Specific Rotation: 72.5 º (c=2, H2O, 5hrs.)
• Solubility: Soluble in water (h2o: 0.1 g/ml, clear, colorless), slightly soluble in methanol, insoluble in organic solvents such as ethanol
• Sensitiveness: Sensitive to humidity

Glucosamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 21-36/38-46-62-63
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：LZ6665000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on Glucosamine hydrochloride

Comprehensive Guide to Glucosamine Hydrochloride (CAS No. 66-84-2): Properties, Applications, and Market Insights

Glucosamine hydrochloride (CAS No. 66-84-2) is a naturally occurring amino sugar and a prominent derivative of glucosamine, widely recognized for its role in joint health and dietary supplements. This compound, chemically known as 2-amino-2-deoxy-D-glucose hydrochloride, is a white crystalline powder soluble in water, making it highly bioavailable. Unlike glucosamine sulfate, its hydrochloride form offers better stability and higher purity, which is why it is preferred in pharmaceutical and nutraceutical formulations.

The primary source of glucosamine HCl is shellfish exoskeletons, though vegetarian alternatives derived from fungal fermentation are gaining traction due to allergen concerns. Its molecular formula (C₆H₁₃NO₅·HCl) and molecular weight (215.63 g/mol) are critical for quality control in manufacturing. Recent studies highlight its efficacy in supporting cartilage repair and reducing joint inflammation, aligning with the growing demand for natural remedies in osteoarthritis management.

In the nutraceutical industry, glucosamine hydrochloride powder is a cornerstone ingredient in joint health supplements, often combined with chondroitin sulfate and MSM (methylsulfonylmethane). Its popularity stems from clinical evidence suggesting it may slow cartilage degradation and improve mobility in aging populations. As consumers increasingly seek science-backed supplements, manufacturers emphasize third-party testing to verify potency and purity, addressing concerns about adulteration.

Beyond joint care, glucosamine HCl finds applications in veterinary medicine, particularly for large-breed dogs prone to hip dysplasia. The pet wellness market has seen a surge in glucosamine for dogs products, reflecting broader trends in preventive healthcare. Additionally, research explores its potential in gut health and skin hydration, though these applications require further validation.

The global market for glucosamine hydrochloride is projected to grow at a CAGR of 5.8% (2023–2030), driven by aging demographics and rising health consciousness. Asia-Pacific dominates production, with China being the largest exporter of pharmaceutical-grade glucosamine HCl. Regulatory frameworks, such as USP and EP monographs, ensure compliance in major markets like North America and Europe, where clean-label and non-GMO certifications are increasingly demanded.

Environmental sustainability is a emerging focus, with manufacturers adopting green extraction methods to reduce reliance on shellfish waste. Innovations like vegan glucosamine from Aspergillus niger fermentation cater to plant-based consumers, answering frequent search queries like "Is glucosamine HCl suitable for vegetarians?" Meanwhile, bioavailability enhancement through nanoemulsion technology is a hot research topic, aiming to improve absorption rates beyond traditional formulations.

Quality distinctions between food-grade and pharma-grade glucosamine hydrochloride are crucial for buyers. The latter undergoes stricter controls for heavy metals (e.g., lead <0.5 ppm) and microbial limits, as per FDA and EFSA guidelines. Storage recommendations typically include cool, dry conditions (below 25°C) in airtight containers to prevent moisture absorption and degradation, a common concern raised in technical forums.

Consumer education remains vital, as searches for "glucosamine hydrochloride vs sulfate" persist. While both forms show clinical benefits, the hydrochloride variant contains 83% pure glucosamine versus 65% in sulfate salts (due to sulfate's higher molecular weight). This difference influences dosing in supplement formulations, a key consideration for product developers addressing precise nutrient delivery.

Emerging studies on glucosamine and longevity have sparked interest, with some epidemiological data suggesting associations between long-term use and reduced mortality rates. Though not conclusive, such findings align with the preventive health movement, prompting inclusion in healthy aging regimens. Concurrently, safety profiles remain excellent, with rare reports of mild gastrointestinal discomfort at high doses.

For formulation scientists, the compatibility of glucosamine HCl with other actives is essential. It exhibits good stability in multivitamin matrices but may react with reducing sugars in Maillard reactions during processing. Microencapsulation techniques help mitigate this in chewable tablets, a format growing in popularity for senior nutrition products.

The digital health revolution has amplified demand for glucosamine hydrochloride supplements, with e-commerce platforms offering personalized recommendations based on AI-driven health assessments. Transparent labeling highlighting sourcing (e.g., "shellfish-free") and sustainability practices responds to consumer queries like "What is the most ethical glucosamine source?"—a frequent concern in wellness communities.

In conclusion, glucosamine hydrochloride (CAS 66-84-2) represents a versatile compound at the intersection of traditional medicine and modern nutraceutical science. Its well-documented benefits for joint function, expanding applications, and alignment with global health trends position it as a staple in both human and animal health markets. As research uncovers new potential uses and sustainable production methods evolve, this amino sugar derivative continues to offer significant opportunities for innovation in preventive healthcare solutions.